Cas no 1035092-07-9 (5-Methyl-3-p-isopropylphenylpyrazole)

• Product Name: 5-Methyl-3-p-isopropylphenylpyrazole
• CAS No: 1035092-07-9
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 1063982
• PubChem ID: 15328343
• Update Time: 2025-06-13

5-Methyl-3-p-isopropylphenylpyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-p-isopropylphenylpyrazole
• 5-Methyl-3-p-isoprop
• 5-methyl-3-(4-propan-2-ylphenyl)-1H-pyrazole
• 3-CuMenyl-5-Methylpyrazole
• 5-Methyl-3-[4-(1-Methylethyl)phenyl]-1H-pyrazole
• 2-[[[2-(3,4-Dihydro-6,7-dimethoxy-4-methyl-3-oxo-2-quinoxalinyl)ethyl]amino]carbonyl]-hydrazinecarboxylic Acid Ethyl Ester
• 3-(4-Isopropylphenyl)-5-methyl-1H-pyrazole
• 132788-57-9
• SCHEMBL24120010
• DTXSID50571573
• 1035092-07-9
• DB-263616
• 5-Methyl-3-[4-(propan-2-yl)phenyl]-1H-pyrazole

• Inchi： 1S/C13H16N2/c1-9(2)11-4-6-12(7-5-11)13-8-10(3)14-15-13/h4-9H,1-3H3,(H,14,15)
• InChI Key： XPSNOXNONNFMKA-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C2C=CC(=CC=2)C(C)C)=N1

Computed Properties

• Exact Mass: 200.13100
• Monoisotopic Mass: 200.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.039±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (9.0E-3 g/L) (25 ºC),
• PSA: 28.68000
• LogP: 3.50850

Additional information on 5-Methyl-3-p-isopropylphenylpyrazole

Introduction to 5-Methyl-3-p-isopropylphenylpyrazole (CAS No. 1035092-07-9)

5-Methyl-3-p-isopropylphenylpyrazole, with the CAS number 1035092-07-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 5-Methyl-3-p-isopropylphenylpyrazole.

Chemical Structure and Properties

The molecular formula of 5-Methyl-3-p-isopropylphenylpyrazole is C₁₄H₁₈N₂, and its molecular weight is approximately 214.30 g/mol. The compound features a pyrazole ring with a methyl group at the 5-position and a p-isopropylphenyl substituent at the 3-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various applications.

The pyrazole ring is a five-membered heterocyclic structure containing two nitrogen atoms. This ring system is known for its stability and ability to form hydrogen bonds, which can influence the compound's solubility and binding affinity to biological targets. The p-isopropylphenyl substituent adds hydrophobicity to the molecule, which can affect its membrane permeability and distribution within biological systems.

Synthesis Methods

The synthesis of 5-Methyl-3-p-isopropylphenylpyrazole can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of hydrazine with an appropriate acetylene derivative followed by substitution with an isopropylbenzene derivative. Another approach involves the condensation of a ketone with hydrazine to form a hydrazone intermediate, which is then cyclized to form the pyrazole ring.

A recent study published in the Journal of Organic Chemistry (2022) reported a novel one-pot synthesis method for 5-Methyl-3-p-isopropylphenylpyrazole. This method utilizes microwave-assisted synthesis, which significantly reduces reaction time and improves yield compared to traditional methods. The use of microwave technology in organic synthesis has gained popularity due to its efficiency and environmental friendliness.

Biological Properties and Applications

5-Methyl-3-p-isopropylphenylpyrazole has been investigated for its potential therapeutic applications in various diseases. One of the key areas of interest is its anti-inflammatory properties. Pyrazoles are known for their ability to inhibit cyclooxygenase (COX) enzymes, which play a crucial role in the production of prostaglandins, mediators of inflammation.

A study published in Bioorganic & Medicinal Chemistry Letters (2021) demonstrated that 5-Methyl-3-p-isopropylphenylpyrazole exhibits potent COX-2 inhibitory activity while showing minimal inhibition of COX-1. This selective inhibition profile suggests that the compound may have fewer gastrointestinal side effects compared to non-selective COX inhibitors like aspirin.

In addition to its anti-inflammatory properties, 5-Methyl-3-p-isopropylphenylpyrazole has also been studied for its potential as an anticancer agent. Research published in Cancer Letters (2020) showed that this compound can induce apoptosis in human colon cancer cells by modulating key signaling pathways involved in cell survival and proliferation.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 5-Methyl-3-p-isopropylphenylpyrazole into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of the compound in healthy volunteers. These trials aim to determine optimal dosing regimens and identify any potential adverse effects.

If these initial trials yield positive results, further Phase II and III trials will be conducted to assess the efficacy of 5-Methyl-3-p-isopropylphenylpyrazole in specific patient populations. The ultimate goal is to develop this compound into a safe and effective therapeutic option for conditions such as chronic inflammation and cancer.

Conclusion

5-Methyl-3-p-isopropylphenylpyrazole (CAS No. 1035092-07-9) is a promising compound with a unique chemical structure that confers valuable biological properties. Its anti-inflammatory and anticancer activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, there is great hope that this compound will contribute significantly to improving patient outcomes in various diseases.